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Compound of Interest

Compound Name: 4,4'-Biphthalic anhydride

Cat. No.: B1265869

An In-depth Technical Guide to 4,4'-Biphthalic Anhydride for High-Performance Polymers

Introduction

4,4'-Biphthalic anhydride (BPDA), with the chemical name [5,5'-Bi-2-benzofuran]-1,1',3,3"-
tetrone, is a key monomer in the synthesis of high-performance polyimides.[1][2] Its rigid and
symmetrical biphenyl structure imparts exceptional thermal stability, mechanical strength, and
chemical resistance to the resulting polymers.[3] These properties make BPDA-based
polyimides highly sought after for demanding applications in industries such as aerospace,
electronics, and automotive.[2][3] This guide provides a comprehensive technical overview of
BPDA, its polymerization, the properties of the resulting polymers, and detailed experimental
protocols for researchers and scientists in materials science and related fields.

Properties of 4,4'-Biphthalic Anhydride

BPDA is a white to off-white crystalline powder.[4] Its fundamental properties are crucial for
understanding its reactivity and the characteristics of the polymers derived from it.
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Property Value References
Chemical Formula C16H6O6 [2][4]

Molar Mass 294.22 g-mol-2 [21[4]

Melting Point 299-305 °C [2][4]

Boiling Point 614.9 * 48.0 °C (Predicted) [4]

Density 1.625 + 0.06 g/cm? (Predicted)  [4]

- Soluble in hot N,N-
Solubility ) ) [4]
dimethylformamide (DMF)

Synthesis of BPDA-Based High-Performance
Polymers

Polyimides derived from BPDA are typically synthesized through a two-step polycondensation
reaction, which is the most widely practiced method.[5] This process involves the formation of a
soluble poly(amic acid) (PAA) precursor, followed by cyclization to the final polyimide.[5]

Two-Step Synthesis Method

The two-step process begins with the reaction of BPDA with an aromatic diamine in a polar

aprotic solvent, such as N-methyl-2-pyrrolidinone (NMP) or N,N-dimethylacetamide (DMAc), at
ambient temperatures.[5] This reaction yields a high molecular weight, soluble PAA solution.[5]
[6] The PAA is then converted to the final polyimide through thermal or chemical imidization.[5]

o Thermal Imidization: The PAA solution is cast into a film and then heated in a staged curing
cycle, typically reaching temperatures between 300°C and 400°C, to induce
cyclodehydration.[7][8]

o Chemical Imidization: This method involves treating the PAA with a mixture of a carboxylic
acid anhydride (like acetic anhydride) and a tertiary amine (like pyridine or triethylamine) at
ambient temperatures.[5] A final heating step is often required to complete the imidization
and remove residual solvents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,4'-Biphthalic anhydride for high-performance
polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265869#4-4-biphthalic-anhydride-for-high-
performance-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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